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(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine

Name: (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine
Brand: Smolecule
SKU: S6672694
Rating: 4.5 (4 reviews)

Catalog No.

S6672694

CAS No.

1261953-16-5

M.F

C12H12N2O2

M. Wt

216.24 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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1261953-16-5

(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine

5-(4-ethylphenyl)-1H-pyrimidine-2,4-dione

C12H12N2O2

216.24 g/mol

InChI=1S/C12H12N2O2/c1-2-8-3-5-9(6-4-8)10-7-13-12(16)14-11(10)15/h3-7H,2H2,1H3,(H2,13,14,15,16)

CNGPZPUSRHKAGY-UHFFFAOYSA-N

CCC1=CC=C(C=C1)C2=CNC(=O)NC2=O

CCC1=CC=C(C=C1)C2=CNC(=O)NC2=O

Pyrimidine Ring
The presence of a pyrimidine ring indicates potential for targeting biological processes involving RNA or DNA. Pyrimidine derivatives can act as analogues of natural pyrimidines, such as uracil or cytosine, and thus interfere with nucleic acid synthesis or function [].
Dihydroxy Groups
The two hydroxyl groups (dihydroxy) on positions 2 and 4 might contribute to hydrogen bonding with other molecules, potentially influencing interaction with biological targets like enzymes or receptors.
Ethylphenyl Group
The ethylphenyl group on position 5 could play a role in influencing the molecule's lipophilicity (fat solubility) and pharmacokinetic properties (absorption, distribution, metabolism, and excretion) within an organism [].